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Disclaimer

Acid Black 107 is a dye predominantly utilized in the textile and leather industries for coloring
materials such as wool, silk, and nylon.[1][2][3][4][5][6][7][8] To date, there is a notable absence
of established and validated applications for Acid Black 107 in routine biological staining
techniques within the published scientific literature. The following application notes and
protocols are therefore presented as a theoretical exploration of its potential use in histology,
based on the general principles of acid dye chemistry and staining mechanisms. These
protocols are intended to serve as a foundational guide for researchers interested in
investigating novel staining methodologies and will require optimization and validation for
specific research applications.

Introduction

Acid dyes are anionic molecules that carry a net negative charge, typically due to the presence
of sulfonic acid groups.[9] In biological staining, these dyes are employed in acidic solutions
where they form ionic bonds with positively charged (cationic) tissue components.[10] Key
targets for acid dyes include the amino groups of proteins found abundantly in the cytoplasm,
muscle, and collagen fibers.[9][10] Given that Acid Black 107 is an acid dye, it can be
hypothesized to have an affinity for these acidophilic tissue elements.[2] This document
outlines a potential application of Acid Black 107 as a component in a trichrome staining
method for the differentiation of collagenous and non-collagenous tissue components.
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Chemical and Physical Properties of Acid Black 107

A summary of the relevant properties of Acid Black 107 is provided below. This data can
inform the preparation of staining solutions and the design of experimental protocols.

Property Value Source
C.l. Name Acid Black 107 [5]

CAS Number 12218-96-1 [5]
Molecular Formula C38H22CrN7Na2012S [5]
Appearance Black Powder [5][11]

o Water soluble; aqueous
Solubility in Water o [1][11]
solution is blue-gray

Hypothetical Application: Modified Trichrome Stain
for Collagen Visualization

The following protocol is a hypothetical adaptation of the widely used Masson's Trichrome
stain, where Acid Black 107 is substituted for the more traditional Aniline Blue or Light Green
to stain collagen. The principle of this technique relies on the sequential application of different
anionic dyes of varying molecular weights to selectively stain different tissue components.

Principle of the Hypothetical Staining Method

In this proposed method, the tissue section is first stained with an iron hematoxylin to color the
cell nuclei. Subsequently, a red cytoplasmic stain of a smaller molecular weight is applied,
which is then displaced from the collagen fibers by a mordant
(phosphomolybdic/phosphotungstic acid). Finally, Acid Black 107, a larger molecule, is
introduced and is expected to bind specifically to the mordanted collagen, coloring it black or
dark gray.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8874805.htm
https://emperordye.com/tds/acid-black-107.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8874805.htm
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

- N N N
Tissue Preparation Staining Procedure Final Steps
lllll affize and Rehydrate |—| Wash in Disiled Watr Nudear Saining Wash n Running Tap Water |—>{ o CYOpasmic Staing > Rinse in Disied water [— ¢ I > rinse in 1% Acetc acis Denyorate |—>{ Clear [—>{ Mountvith Covesi
oo i Distled Watet 1 (eierts Hematouyin) 9 Tep (@iebrich ScaretAcd Fochsin) g ater |1 (pnosshomaybdiciPhosphotungstc A (cid Biack 107 Slvon) @130 o »
< 2N 2N )

Click to download full resolution via product page

Caption: Hypothetical workflow for a modified trichrome stain using Acid Black 107.

Required Reagents

» Weigert's Iron Hematoxylin: Prepare fresh by mixing equal parts of Solution A (1%
hematoxylin in 95% ethanol) and Solution B (4% ferric chloride in 1% aqueous HCI).

 Biebrich Scarlet-Acid Fuchsin Solution: Mix 90 ml of 1% aqueous Biebrich Scarlet with 10 ml
of 1% aqueous Acid Fuchsin and 1 ml of glacial acetic acid.

e Phosphomolybdic/Phosphotungstic Acid Solution: 5% aqueous solution.

e Acid Black 107 Staining Solution: 1.5% Acid Black 107 in 1% aqueous acetic acid. This
concentration is theoretical and may require significant optimization.

e 1% Acetic Acid Solution: 1 ml of glacial acetic acid in 99 ml of distilled water.

Staining Protocol

o Deparaffinization and Rehydration: Deparaffinize tissue sections through xylene and a
graded series of alcohol to distilled water.

e Nuclear Staining: Immerse slides in freshly prepared Weigert's iron hematoxylin for 10
minutes.

e Washing: Wash in running tap water for 10 minutes until the water runs clear.
e Cytoplasmic Staining: Stain in Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes.

e Rinsing: Briefly rinse in distilled water.
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 Differentiation and Mordanting: Place slides in 5% phosphomolybdic/phosphotungstic acid
solution for 10-15 minutes. This step removes the red stain from the collagen.

o Collagen Staining: Without rinsing, transfer slides directly to the Acid Black 107 staining
solution for 10-15 minutes.

» Rinsing: Rinse in 1% acetic acid solution for 1 minute.

» Dehydration and Mounting: Dehydrate the sections through a graded series of alcohol, clear
in xylene, and mount with a permanent mounting medium.

Expected Results

e Nuclei: Black
e Cytoplasm, Muscle, Keratin: Red

o Collagen: Black to dark gray

Safety and Handling

As with all laboratory chemicals, appropriate safety precautions should be taken when handling
Acid Black 107.[12][13]

» Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and a lab coat.[13]

e Handling: Use in a well-ventilated area or under a chemical fume hood to minimize dust
generation and inhalation.[13] Avoid contact with skin and eyes.[12]

e Storage: Store in a cool, dry place in a tightly sealed container.[13]

Conclusion and Future Directions

The protocol detailed above provides a theoretical framework for the application of Acid Black
107 in a histological context. Significant optimization of staining times, dye concentrations, and
pH may be necessary to achieve the desired staining intensity and specificity. Further research
could also explore the potential of Acid Black 107 as a counterstain in other histological or
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cytological preparations. Validation of its staining characteristics against known collagen-rich
tissues and comparison with standard trichrome methods would be essential next steps in
evaluating its utility as a biological stain.

Logical Relationship of Staining Steps
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Caption: Staining logic for the hypothetical trichrome method with Acid Black 107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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